Cas no 339020-79-0 (4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 339020-79-0
• MDL: MFCD00138311
• CID: 4648584
• Update Time: 2025-06-26

4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD00138311

Computed Properties

• Exact Mass: 237.031
• Monoisotopic Mass: 237.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 73.7A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one

Introduction to 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one (CAS No. 339020-79-0)

4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one, with the CAS number 339020-79-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties.

The molecular structure of 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one is characterized by a pyrazolone core linked to a substituted phenyl group through a methylene bridge. The presence of the 5-chloro and 2-hydroxy substituents on the phenyl ring imparts unique chemical and biological properties to this compound. These functional groups are crucial for its pharmacological activity and have been the focus of numerous studies aimed at understanding their role in drug design and development.

Recent research has highlighted the potential of 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has demonstrated significant analgesic activity in various animal models of pain, making it a promising candidate for the treatment of chronic pain conditions.

The mechanism of action of 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the inhibition of cyclooxygenase (COX) enzymes, which are key enzymes in the synthesis of prostaglandins, mediators of inflammation and pain. Another potential mechanism involves the modulation of ion channels and neurotransmitter receptors in the central nervous system, which could contribute to its analgesic effects.

In addition to its anti-inflammatory and analgesic properties, 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have antitumor activity against certain types of cancer cells. It has been reported to induce apoptosis and inhibit cell proliferation in vitro, suggesting its potential as an anticancer agent.

The safety profile of 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one is an important consideration for its further development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at effective doses, with minimal toxicity observed in animal models. However, more extensive toxicological evaluations are needed to fully assess its safety in humans.

The synthesis of 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one has been optimized using various synthetic routes. One common approach involves the condensation of 3-methylpyrazolidine with a substituted benzaldehyde derivative followed by cyclization under appropriate conditions. The choice of synthetic method can significantly impact the yield and purity of the final product, making it an important consideration for large-scale production.

In conclusion, 4-{[(5-chloro-2-hydroxyphenyl)amino]methylidene}-4,5-dihydro-1H-pyrazol-5-one (CAS No. 339020-79-0) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation, pain management, and cancer therapy.